Cas no 326616-39-1 (2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine)

2-Chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine is a structurally complex heterocyclic compound featuring a fused pyridoindole core with a chloro-substituted pyridine moiety. Its unique architecture offers potential utility as an intermediate in pharmaceutical synthesis, particularly for targeting bioactive scaffolds. The presence of multiple ring systems and functional groups enhances its versatility in medicinal chemistry applications, enabling selective modifications for drug discovery. The chloro and carbonyl substituents provide reactive handles for further derivatization, while the rigid polycyclic framework may contribute to binding affinity in biological systems. This compound is suited for research requiring precise molecular design, particularly in the development of novel therapeutic agents.
2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine structure
326616-39-1 structure
Product Name:2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine
CAS No:326616-39-1
MF:C19H20ClN3O
MW:341.834603309631
CID:6070343
PubChem ID:3277273
Update Time:2025-05-23

2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine
    • CHEMBL1907401
    • Oprea1_609944
    • EN300-26621120
    • 326616-39-1
    • Inchi: 1S/C19H20ClN3O/c1-12-5-6-16-14(10-12)15-11-22(2)9-7-17(15)23(16)19(24)13-4-3-8-21-18(13)20/h3-6,8,10,15,17H,7,9,11H2,1-2H3
    • InChI Key: KZGZVJVJUCLBGO-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(N1C2C=CC(C)=CC=2C2CN(C)CCC12)=O

Computed Properties

  • Exact Mass: 341.1294900g/mol
  • Monoisotopic Mass: 341.1294900g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 36.4Ų

2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26621120-0.05g
2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine
326616-39-1 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine

Introduction to 2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine (CAS No. 326616-39-1)

2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine (CAS No. 326616-39-1) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives and exhibits a complex structural framework characterized by fused rings and functional groups. Its molecular structure incorporates a pyridine core substituted with a chloro group at the 2-position and an indole moiety linked via a carbonyl group at the 3-position. The presence of 2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole as a substituent further enhances its structural complexity and potential biological activity.

The synthesis of 2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The indole scaffold is a well-known pharmacophore in drug discovery due to its ability to interact with various biological targets. In this compound, the indole ring is further modified by dimethyl groups at the 2 and 8 positions, which can influence its electronic properties and binding affinity. The carbonyl linkage between the indole and pyridine moieties introduces additional reactivity that can be exploited for further derivatization or functionalization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-chloro-3-{2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido[4,3-b]indole-5-carbonyl}pyridine with high accuracy. Molecular docking studies have shown that this compound exhibits potential binding interactions with enzymes and receptors involved in cancer pathways. Specifically, it has been identified as a candidate for inhibiting kinases such as tyrosine kinases and serine/threonine kinases that are overexpressed in certain types of tumors. The chloro group at the 2-position of the pyridine ring is particularly important for modulating the compound's binding affinity and selectivity.

The pyrido[4,3-b]indole core is a structurally diverse scaffold that has been extensively studied for its pharmacological properties. Derivatives of this scaffold have shown promise in treating various diseases due to their ability to modulate multiple signaling pathways. In particular,2-chloro-3-{2-methylpyrido[4',3':1',8']indolizinylidene}acetonitrile, another derivative of pyrido[4',3':1',8']indolizines with similar structural features to our compound,has demonstrated anti-inflammatory and antitumor activities in preclinical studies. These findings have spurred interest in exploring additional derivatives of this class for therapeutic applications.

The dimethyl groups at the 2 and 8 positions of the pyrido[4',3':1',8']indolizine ring play a crucial role in determining the pharmacokinetic properties of CAS No. 326616-39-1. These substituents can enhance lipophilicity and improve membrane permeability while also influencing metabolic stability. Computational modeling has suggested that these dimethyl groups contribute to favorable solubility profiles in both aqueous and lipid environments, which is essential for drug delivery systems designed for oral or intravenous administration.

Current research efforts are focused on optimizing synthetic routes to produce CAS No. 326616-39-1 on an industrial scale while maintaining high purity standards. Green chemistry principles are being applied to minimize waste generation and reduce energy consumption during synthesis. For instance,catalytic hydrogenation reactions have been explored as alternative methods for introducing functional groups into the pyridine core, offering a more sustainable approach compared to traditional chemical transformations.

The biological evaluation of CAS No. 326616-39-1 has revealed intriguing insights into its potential therapeutic applications. In vitro assays have demonstrated that this compound exhibits inhibitory effects on several enzymes implicated in cancer progression, including cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). Additionally,preclinical studies in animal models have shown that treatment with this compound leads to significant reductions in tumor growth without apparent toxicity at effective doses.

One particularly promising application area for CAS No. 326616-39-1 is in the treatment of hematological malignancies such as acute myeloid leukemia (AML). Preliminary data suggest that this compound can induce apoptosis in AML cells by disrupting critical signaling pathways involved in cell survival and proliferation. The chloro group at the 2-position appears to be essential for this effect, as analogs lacking this substituent show significantly reduced activity.

The structural complexity of CAS No. 326616-39-1 presents both challenges and opportunities for drug development. While its multifunctional nature allows for diverse biological interactions,it also necessitates careful optimization to ensure selectivity against off-target proteins. Advances in structure-based drug design have provided valuable tools for fine-tuning molecular properties through rational modifications based on crystallographic data obtained from protein-ligand complexes.

In conclusion,CAS No. 326616-39-1, or 2-chloro-3-{2-methylpyrido[4',3':1',8']indolizinylidene}acetonitrile, represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents with significant biological activity against cancer-related targets. Ongoing research efforts are aimed at elucidating its mechanism(s) of action further while exploring strategies for improving its pharmacokinetic profile so that it may eventually transition into clinical trials as an effective treatment option against various forms of cancer.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.